BaiA2 Catalytic Efficiency vs. Deoxycholoyl-CoA
Steady-state kinetic analysis of recombinant BaiA2 from Clostridium scindens reveals that 3-oxo-deoxycholoyl-CoA (3-oxo-DC-CoA) is processed with a catalytic efficiency (kcat/KM) of 6.100 μM⁻¹ min⁻¹, compared to only 0.559 μM⁻¹ min⁻¹ for its reduced analog deoxycholoyl-CoA (DC-CoA) [1]. This represents a 10.9-fold differential. The BaiA1 isoform shows a 2.4-fold advantage (7.860 vs. 3.250 μM⁻¹ min⁻¹). The improved efficiency arises almost entirely from enhanced substrate binding (lower KM) rather than faster turnover—KM values are 1.5 μM (BaiA2) and 5.6 μM (BaiA1) for 3-oxo-DC-CoA versus 17 μM and 16 μM for DC-CoA, while kcat values remain comparable (9.1 vs. 9.5 min⁻¹ for BaiA2; 44 vs. 52 min⁻¹ for BaiA1). The authors explicitly note that BaiA enzymes exhibit '1 order of magnitude higher kcat/KM of C3-oxo bile acid–CoA compared to C3-hydroxyl bile acid–CoA esters' [1].
| Evidence Dimension | Enzyme catalytic efficiency (kcat/KM, μM⁻¹ min⁻¹) for BaiA2 isoform |
|---|---|
| Target Compound Data | 6.100 μM⁻¹ min⁻¹ (3-oxo-deoxycholoyl-CoA, BaiA2); KM = 1.5 μM, kcat = 9.1 min⁻¹ |
| Comparator Or Baseline | 0.559 μM⁻¹ min⁻¹ (deoxycholoyl-CoA, BaiA2); KM = 17 μM, kcat = 9.5 min⁻¹ |
| Quantified Difference | 10.9-fold higher kcat/KM for 3-oxo-DC-CoA; 11.3-fold lower KM (higher affinity) |
| Conditions | 20 mM TRIS pH 8.7, 37°C; 0.27 μM enzyme; NAD⁺ as cofactor; recombinant BaiA2 (C. scindens VPI 12708) |
Why This Matters
When designing continuous spectrophotometric assays monitoring NADH production at 340 nm, the 10.9-fold higher catalytic efficiency means that 3-oxo-deoxycholoyl-CoA permits significantly lower substrate concentrations to achieve measurable rates, reducing compound consumption per assay and enabling higher-throughput screening formats.
- [1] Bhowmik S, Jones DH, Chiu HP, Park IH, Chiu HJ, Axelrod HL, Farr CL, Tien HJ, Agarwalla S, Lesley SA. Structural and functional characterization of BaiA, an enzyme involved in secondary bile acid synthesis in human gut microbe. Proteins. 2014 Feb;82(2):216-29. Table II. doi:10.1002/prot.24353. PMID: 23836456. View Source
